Cas no 1206248-42-1 (2-(2-chloropyridin-4-ylamino)ethanol)

• Product Name: 2-(2-chloropyridin-4-ylamino)ethanol
• CAS No: 1206248-42-1
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 4562904
• Update Time: 2025-06-14

2-(2-chloropyridin-4-ylamino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloropyridin-4-ylamino)ethanol

• Inchi： 1S/C7H9ClN2O/c8-7-5-6(1-2-10-7)9-3-4-11/h1-2,5,11H,3-4H2,(H,9,10)
• InChI Key： HTKWOLZVBMRSAK-UHFFFAOYSA-N
• SMILES： C(O)CNC1C=CN=C(Cl)C=1

Additional information on 2-(2-chloropyridin-4-ylamino)ethanol

Recent Advances in the Study of 2-(2-Chloropyridin-4-ylamino)ethanol (CAS: 1206248-42-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-chloropyridin-4-ylamino)ethanol (CAS: 1206248-42-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 2-(2-chloropyridin-4-ylamino)ethanol derivatives for enhanced pharmacological properties. The researchers employed a multi-step synthetic route, starting from commercially available 2-chloro-4-aminopyridine, to achieve high yields and purity of the target compound. The study highlighted the importance of the ethanolamine side chain in modulating the compound's solubility and bioavailability, which are critical factors for its potential use as a drug candidate.

In another groundbreaking study, scientists investigated the mechanism of action of 2-(2-chloropyridin-4-ylamino)ethanol in cellular models of inflammation. The compound demonstrated potent inhibitory effects on key inflammatory mediators, such as NF-κB and COX-2, suggesting its potential as an anti-inflammatory agent. The study utilized advanced techniques, including molecular docking and kinetic assays, to elucidate the binding interactions between the compound and its biological targets.

Further research has explored the application of 2-(2-chloropyridin-4-ylamino)ethanol in oncology. A team of researchers reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with mutations in the PI3K/AKT pathway. The study employed high-throughput screening and proteomic analysis to identify the molecular pathways affected by the compound, providing valuable insights into its mechanism of action and potential therapeutic applications.

Recent advancements in formulation science have also addressed the challenges associated with the delivery of 2-(2-chloropyridin-4-ylamino)ethanol. A novel nanoparticle-based delivery system was developed to enhance the compound's stability and targeted delivery to diseased tissues. This innovation could significantly improve the compound's efficacy and reduce potential side effects in clinical applications.

In conclusion, the growing body of research on 2-(2-chloropyridin-4-ylamino)ethanol (CAS: 1206248-42-1) underscores its potential as a versatile scaffold for drug development. The compound's unique chemical properties and demonstrated biological activities make it a promising candidate for further investigation in various therapeutic areas. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its safety and efficacy in preclinical and clinical settings.